Cas no 105494-68-6 (2-(Tributylstannyl)-1,3-benzoxazole)

• Product Name: 2-(Tributylstannyl)-1,3-benzoxazole
• CAS No: 105494-68-6
• MF: C₁₉H₃₁NOSn
• MW: 408.165544748306
• MDL: MFCD03840453
• CID: 137713
• PubChem ID: 3766586
• Update Time: 2025-09-27

2-(Tributylstannyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-(tributylstannyl)-
• 1,3-benzoxazol-2-yl(tributyl)stannane
• 2-(TRIBUTYLSTANNYL)BENZOXAZOLE
• 2-TRIBUTYLSTANNYLBENZOXAZOLE
• 2-(tributylstannyl)-1,3-benzoxazole
• 2-(Tributylstannyl)benzo[d]oxazole
• 2-(tri-n-butylstannyl)benzooxazole
• Benzoxazole,2-(tributylstannyl)
• 2-(Tri-n-butylstannyl)-benzoxazole
• FT-0716721
• DTXSID50396127
• C19H31NOSn
• SCHEMBL2474145
• EN300-225595
• MFCD03840453
• AB16434
• J-506647
• RXRSGOBSSXLBES-UHFFFAOYSA-N
• A50094
• AKOS015839577
• 105494-68-6
• 2-(Tributylstannyl)-1,3-benzoxazole

• MDL： MFCD03840453
• Inchi： 1S/C7H4NO.3C4H9.Sn/c1-2-4-7-6(3-1)8-5-9-7;3*1-3-4-2;/h1-4H;3*1,3-4H2,2H3;
• InChI Key： RXRSGOBSSXLBES-UHFFFAOYSA-N
• SMILES： [Sn](C1=NC2C=CC=CC=2O1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 409.14300
• Monoisotopic Mass: 409.142767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 405 ºC
• Flash Point: 198 ºC
• PSA: 26.03000
• LogP: 5.88390

Additional information on 2-(Tributylstannyl)-1,3-benzoxazole

Comprehensive Overview of 2-(Tributylstannyl)-1,3-benzoxazole (CAS No. 105494-68-6): Properties, Applications, and Industry Insights

2-(Tributylstannyl)-1,3-benzoxazole (CAS No. 105494-68-6) is a specialized organotin compound with a unique molecular structure combining a benzoxazole ring and a tributylstannyl group. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, material science, and pharmaceutical research. As researchers increasingly explore tin-containing heterocycles for their catalytic properties and electronic effects, 2-(Tributylstannyl)-1,3-benzoxazole has emerged as a valuable building block in cross-coupling reactions and polymer chemistry.

The growing interest in stannylated benzoxazole derivatives aligns with current trends in sustainable chemistry and green synthesis. Many scientists are searching for "eco-friendly organotin catalysts" or "benzoxazole applications in OLEDs," reflecting the compound's relevance in cutting-edge technologies. Its electron-withdrawing characteristics and thermal stability make it particularly useful in developing advanced materials for optoelectronic devices, addressing the industry's demand for more efficient organic semiconductors.

From a synthetic perspective, 2-(Tributylstannyl)-1,3-benzoxazole serves as a crucial intermediate in Stille coupling reactions, which remain fundamental in constructing complex molecular architectures. Recent publications highlight its role in creating π-conjugated systems for solar cell applications, answering frequent search queries about "organotin compounds in renewable energy." The compound's regioselective reactivity allows precise control over molecular design, making it valuable for researchers investigating "directed ortho-metalation" strategies.

Quality control and handling of CAS 105494-68-6 require careful consideration of its moisture sensitivity and storage conditions—common concerns reflected in laboratory forums. Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to verify the purity of this compound, especially when used in sensitive applications such as pharmaceutical intermediates or electronic-grade materials. The compound's structure-activity relationship continues to be explored in medicinal chemistry studies targeting various biological pathways.

Industrial adoption of 2-(Tributylstannyl)benzoxazole derivatives has grown alongside advancements in flexible electronics and wearable technologies. Material scientists frequently investigate its charge transport properties when designing novel conductive polymers, addressing popular searches about "organic electronic materials." The compound's compatibility with solution-processable fabrication methods makes it attractive for large-scale production of printed electronics, aligning with industry demands for cost-effective manufacturing.

Ongoing research into 105494-68-6 explores its potential in catalytic systems and ligand design for transition metal complexes. The steric bulk of the tributylstannyl group combined with the coordination capacity of the benzoxazole nitrogen creates unique opportunities in asymmetric synthesis. These developments respond to frequent academic inquiries about "new organotin reagents" and "heterocyclic tin compounds," demonstrating the compound's importance in modern synthetic methodology development.

Environmental considerations surrounding organotin chemistry have led to improved handling protocols for 2-(Tributylstannyl)-1,3-benzoxazole, addressing common safety-related searches. The scientific community continues to develop greener alternatives and recovery methods for tin-containing compounds while maximizing their synthetic utility. This balanced approach meets both regulatory requirements and research needs for high-performance chemical reagents in advanced applications.